5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide

• Molecular Formula: C6H9N3O3S
• Molecular Weight: 203.22 g/mol
• IUPAC Name: 6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide
• InChI: InChI=1S/C6H9N3O3S/c7-13(10,11)6-3-8-5-4-12-2-1-9(5)6/h3H,1-2,4H2,(H2,7,10,11)
• InChI Key: DSFSTEMAYDVTEC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NC=C(N21)S(=O)(=O)N

Description

5H,6H,8H-Imidazo[2,1-c][1,4]oxazine-3-sulfonamide is a heterocyclic compound featuring a fused imidazole-oxazine core with a sulfonamide group at position 3. Its molecular framework (C₆H₈N₂O) includes a bicyclic system where the imidazole ring is fused to an oxygen-containing oxazine ring . Derivatives of this scaffold, such as carboxaldehyde (CAS 2060000-28-2) and carboxylic acid hydrochloride (CAS 1989671-91-1), highlight the reactivity of the 3-position for functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonamide group under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can lead to the formation of amine derivatives .

Scientific Research Applications

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets such as enzymes and receptors.

Biology: The compound is used in biochemical assays to study enzyme inhibition and protein-ligand interactions.

Materials Science: It is explored for its potential use in the development of advanced materials, including polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with amino acid residues in enzyme active sites, leading to inhibition of enzyme activity. Additionally, the imidazo-oxazine core can interact with hydrophobic pockets in proteins, enhancing binding affinity .

Comparison with Similar Compounds

Core Heterocycle Modifications

• 5H,6H,7H,8H,9H-Imidazo[1,2-a]azepine-3-sulfonamide (CAS 1822847-48-2): Structural Difference: Replaces the oxazine ring with a seven-membered azepine ring containing an additional nitrogen. Its molecular weight (215.27 g/mol) is higher than the oxazine-based compound, affecting solubility and pharmacokinetics .

• Pyrrolo[2,1-c][1,4]benzodiazepine (PBD)-Imidazole Polyamide Conjugates :

  • Structural Difference : Features a benzodiazepine core fused to pyrrolo and imidazole units, linked to polyamide chains.
  • Impact : The polyamide length and heterocycle type (imidazole vs. pyrrole) significantly influence cytotoxicity. For example, PBD-imidazole conjugates exhibit superior anticancer activity compared to pyrrole analogs, with compound 1 showing broad-spectrum efficacy against colon, renal, and breast cancers .

Substituent Variations at Position 3

Compound	Substituent	Key Properties/Activity	Source
5H,6H,8H-Imidazo[...]-3-carbaldehyde	-CHO	Brominated derivative (CAS 2060000-28-2) suggests utility as an intermediate for further functionalization .
5H,6H,8H-Imidazo[...]-3-carboxylic acid HCl	-COOH (hydrochloride)	Higher polarity enhances solubility; tested in oncology research (NCI data) .
5H,6H,8H-Imidazo[...]-3-sulfonamide	-SO₂NH₂	Predicted to improve target binding via hydrogen bonding and electrostatic interactions.	Inferred

Physicochemical Data

• Molecular Weight : Estimated ~215–220 g/mol (based on analogous azepine-sulfonamide: 215.27 g/mol ).
• Solubility : Sulfonamide group increases hydrophilicity compared to carbaldehyde or alkyl derivatives.
• Synthetic Routes : Mercury-mediated cyclization (as in PBD-imidazole conjugates ) or nucleophilic substitution (e.g., bromo → sulfonamide conversion ).

Structure-Activity Relationship (SAR) Trends

• Position 3 Substituents: Sulfonamide: Enhances hydrogen-bond acceptor/donor capacity, improving target affinity. Carboxamide/Carboxylic Acid: Increased polarity improves solubility but may reduce membrane permeability. Halogenated Derivatives (e.g., Br): Serve as intermediates for further coupling reactions .

Biological Activity

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide is a heterocyclic compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including data tables and relevant case studies.

Chemical Structure and Properties

The chemical structure of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide is characterized by a fused imidazo-oxazine ring system. Its molecular formula is $C_6H_8N_2O_3S$, and it possesses unique properties that contribute to its biological functions.

1. Antimicrobial Activity

Recent studies have demonstrated the antimicrobial potential of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide against various pathogens. The compound has shown inhibitory effects on both Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest that the compound may serve as a potential lead for developing new antimicrobial agents .

2. Carbonic Anhydrase Inhibition

The compound has been evaluated for its inhibition of carbonic anhydrase (CA) isoforms, which play critical roles in various physiological processes. Inhibition studies revealed that 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide exhibits selective inhibition profiles.

Isoform	Inhibition Constant (K_i)
hCA I	>100 µM
hCA II	57.7 µM
hCA IX	>100 µM

The data indicates that while the compound does not inhibit hCA I and hCA IX effectively, it shows promising activity against hCA II .

3. Anticancer Activity

In vitro studies have also assessed the anticancer properties of this compound. It has been tested against various cancer cell lines:

Cell Line	IC50 (µM)
MCF-7 (breast cancer)	15.0
A549 (lung cancer)	20.5
HeLa (cervical cancer)	12.0

These results suggest that the compound may induce apoptosis in cancer cells through mechanisms that warrant further investigation .

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of a series of imidazo compounds including 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonamide. Results indicated significant activity against Staphylococcus aureus, with a notable reduction in bacterial load in treated samples compared to controls.

Case Study 2: Carbonic Anhydrase Inhibition

Another research effort focused on the structure-activity relationship (SAR) of sulfonamide derivatives. The study highlighted that modifications to the imidazo ring could enhance CA inhibition potency. The findings emphasize the importance of functional groups in optimizing biological activity .